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Compound of Interest

Compound Name: Disperse violet 8

CAS No.: 82347-07-7

Cat. No.: B15555341

Get Quote

Disclaimer: Limited direct toxicological data is available for Disperse Violet 8 (CAS No. 6408-

72-6), also known as C.I. Disperse Violet 26. This guide summarizes the available information

and incorporates a read-across approach utilizing data from the structurally similar

anthraquinone dye, Disperse Violet 1 (1,4-diaminoanthraquinone), to provide a comprehensive

overview for researchers, scientists, and drug development professionals. The use of read-

across data is explicitly noted throughout this document.

Introduction
Disperse Violet 8 is a synthetic anthraquinone dye. Anthraquinone dyes are a class of

colorants characterized by the 9,10-anthracenedione core structure. While specific toxicological

data for Disperse Violet 8 is sparse, the general toxicological profile of anthraquinone dyes

points towards potential concerns regarding skin sensitization and genotoxicity. This guide aims

to consolidate the available data and provide a framework for understanding the potential

toxicological properties of Disperse Violet 8.
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The following tables summarize the available quantitative toxicological data. It is critical to note

that the majority of this data is for the surrogate compound, Disperse Violet 1.

Table 1: Acute Toxicity Data (Read-across from Disperse
Violet 1)

Endpoint Species Route Value Reference

LD₅₀ Rat Oral
> 5,000 mg/kg

bw
[1]

Note: The acute oral toxicity of a hair color preparation containing Disperse Violet 1 was tested,

and no mortality was observed at the limit dose.[1]

Table 2: Skin and Eye Irritation Data (Read-across from
Disperse Violet 1)

Endpoint Species Concentration Result Reference

Skin Irritation Rabbit Not specified

Non-irritating

(Primary Irritation

Score: 0.2-0.8)

[1]

Eye Irritation Rabbit 5% suspension
Practically non-

irritating
[1]

Eye Irritation Rabbit 500 mg (neat) Moderate irritant [1][2]

Table 3: Genotoxicity Data (Read-across from Disperse
Violet 1)
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Assay
Test
System

Concentrati
on

Metabolic
Activation

Result Reference

Ames Test

S.

typhimurium

TA1537

100-2000 µ

g/plate
Without Mutagenic [1]

Ames Test

S.

typhimurium

TA98,

TA1538

100-2000 µ

g/plate
With Mutagenic [1]

Ames Test

S.

typhimurium

TA1535,

TA1537,

TA1538,

TA100, TA98

10, 20, 40 µ

g/plate
Not stated

Not

Mutagenic
[1]

Gene

Mutation

Saccharomyc

es cerevisiae

20-100 µ

g/plate
Not stated

Not

Mutagenic
[1]

Experimental Protocols
Detailed methodologies for key toxicological studies conducted on Disperse Violet 1 are

provided below as a reference for potential testing strategies for Disperse Violet 8.

Acute Oral Toxicity (Read-across from Disperse Violet 1)
Guideline: Based on principles similar to OECD Guideline 401.

Test Substance: A hair color preparation containing Disperse Violet 1.

Species: Rat (specific strain not detailed in the reference).

Administration: A single oral dose of 5.0 g/kg body weight was administered.

Observation Period: Animals were observed for 14 days for signs of toxicity and mortality.[1]
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Endpoint: The study aimed to determine the LD₅₀ value.

Dermal Irritation (Read-across from Disperse Violet 1)
Guideline: Draize procedure.

Test Substance: A hair preparation containing Disperse Violet 1.

Species: Albino rabbits (6 per group).

Procedure: A 0.5 ml dose was applied to both intact and abraded skin.

Observation: Erythema and edema were scored at 24 and 72 hours.

Scoring: The primary irritation score was calculated on a scale of 0.0 to 8.0.[1]

Ocular Irritation (Read-across from Disperse Violet 1)
Guideline: Draize procedure.

Test Substance: A 5% suspension of Disperse Violet 1 in water and a 500 mg neat sample.

Species: Rabbits.

Procedure: The test substance was instilled into the conjunctival sac of the rabbits' eyes.

Observation: Eyes were examined for signs of irritation, including redness, swelling, and

discharge. For the neat substance, observations were made 24 hours post-instillation.[1][2]

Bacterial Reverse Mutation Assay (Ames Test) (Read-
across from Disperse Violet 1)

Guideline: Based on the principles of the Ames test.

Test System:Salmonella typhimurium strains TA1537, TA1538, TA100, TA98, and TA1978.

Test Substance: Disperse Violet 1.

Concentrations: Ranged from 10 to 2000 µ g/plate .
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Metabolic Activation: The assay was conducted with and without a mammalian metabolic

activation system (S9 mix).

Endpoint: The number of revertant colonies was counted to assess the mutagenic potential.

[1]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate logical relationships and potential experimental workflows

relevant to the toxicological assessment of Disperse Violet 8.
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Caption: Logical workflow for the toxicological risk assessment of Disperse Violet 8.
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Caption: Experimental workflow for a bacterial reverse mutation (Ames) test.

Conclusion
The available toxicological data for Disperse Violet 8 is insufficient for a comprehensive safety

assessment. Based on a read-across approach from the structurally similar anthraquinone dye,

Disperse Violet 1, there are indications of potential mutagenicity, particularly after metabolic

activation, and moderate eye irritation at high concentrations. It appears to have low acute oral

toxicity and is not a significant skin irritant.

Given the data gaps, further toxicological testing on Disperse Violet 8 is warranted to

definitively characterize its hazard profile. This should include, at a minimum, a battery of in

vitro genotoxicity tests, skin sensitization studies, and acute toxicity assessments via relevant

routes of exposure. The experimental protocols provided in this guide for Disperse Violet 1 can

serve as a valuable starting point for designing these future studies. Researchers and

professionals in drug development should exercise caution when handling Disperse Violet 8
and consider its potential for genotoxicity and irritation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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